
Personal protective equipment for handling 1-
Bromo-3-methylcyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-3-methylcyclohexane

Cat. No.: B079242 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-methylcyclohexane
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Bromo-3-methylcyclohexane. Adherence to

these procedures is vital for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-3-methylcyclohexane is a combustible liquid that can cause skin, eye, and

respiratory irritation.[1][2][3] Appropriate personal protective equipment is the first line of

defense against exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Protection
Specifications and
Standards

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) approved

standards. A face shield is

recommended when there is a

risk of splashing.

Skin/Hands
Chemical-resistant, impervious

gloves.

Gloves must be inspected prior

to use. While specific

breakthrough times for 1-

Bromo-3-methylcyclohexane

are not readily available, nitrile

or neoprene gloves are

generally recommended for

halogenated hydrocarbons. It

is crucial to consult the glove

manufacturer's specific

chemical resistance data.

Body
Laboratory coat or chemical-

resistant apron.

A flame-retardant lab coat that

fastens securely is essential.

For larger quantities or

significant splash risks, a

chemical-resistant apron over

the lab coat is advised.[4]

Wear impervious clothing to

prevent skin contact.[4]

Respiratory Chemical fume hood or a

NIOSH-approved respirator.

All handling should be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors.[3][4] If a

fume hood is not available, a

full-face respirator with

appropriate cartridges for

organic vapors should be

used, especially if exposure
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limits are exceeded or irritation

is experienced.[4]

Feet Closed-toe shoes.

Substantial, closed-toe shoes

are mandatory in the

laboratory to protect against

spills.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Bromo-3-methylcyclohexane is

essential for safe handling and storage.

Table 2: Physical and Chemical Properties of 1-Bromo-3-methylcyclohexane

Property Value

Molecular Formula C₇H₁₃Br[2][4]

Molecular Weight 177.08 g/mol [2][4]

Appearance Colorless liquid[4]

Boiling Point 181.96 °C (estimate)[4]

Flash Point 65.5 °C[1][4][5]

Density 1.2676 g/cm³[4]

Vapor Pressure 1.18 mmHg at 25 °C[1][4][5]

GHS Hazard Information
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized way of communicating hazard information.

Table 3: GHS Hazard Classification for 1-Bromo-3-methylcyclohexane
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Hazard Class Hazard Statement

Flammable liquids (Category 4) H227: Combustible liquid[2]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[2][3]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[2][3]

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation[2][3]

Note: Occupational Exposure Limits (OELs) such as OSHA PEL, NIOSH REL, or ACGIH TLV

for 1-Bromo-3-methylcyclohexane are not readily available in public databases.[3]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical for maintaining a safe laboratory environment when handling

1-Bromo-3-methylcyclohexane.

Workflow for Safe Handling
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Preparation
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Disposal

Don Appropriate PPE
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Caption: Workflow for the safe handling of 1-Bromo-3-methylcyclohexane.
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Step-by-Step Procedure:

Preparation:

Before handling, ensure that the chemical fume hood is functioning correctly.

Don all required PPE as detailed in Table 1.

Locate the nearest eyewash station and safety shower.

Ensure a spill kit with appropriate absorbent material is readily available.

Handling:

Perform all weighing and transfer operations within the fume hood to minimize vapor

inhalation.[4]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[4]

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid contact with skin, eyes, and clothing.[4]

Keep the container tightly closed when not in use.[4]

In Case of Accidental Exposure:

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[4]
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Disposal Plan
Proper disposal of 1-Bromo-3-methylcyclohexane and associated waste is crucial to prevent

environmental contamination.

Waste Collection:

Collect all waste, including unused product and contaminated materials (e.g., gloves,

weighing paper), in a designated, labeled, and sealed hazardous waste container.[4]

Disposal Method:

The material should be disposed of by a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Do not allow the chemical to enter drains or sewer systems.[4]

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[4]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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